Cas no 140424-04-0 (Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-)

Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)- structure
140424-04-0 structure
Product name:Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-
CAS No:140424-04-0
MF:C18H13N3O3S
MW:351.379122495651
CID:153966
PubChem ID:3072116

Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-
    • 3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazole
    • 140424-04-0
    • DTXSID60161388
    • BRN 4885571
    • 3-(1,3-Benzodioxol-5-yl)-5-(4-methoxyphenyl)thiazolo(2,3-c)-1,2,4-triazole
    • Thiazolo(2,3-c)-1,2,4-triazole, 3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-
    • Inchi: InChI=1S/C18H13N3O3S/c1-22-13-5-2-11(3-6-13)14-9-25-18-20-19-17(21(14)18)12-4-7-15-16(8-12)24-10-23-15/h2-9H,10H2,1H3
    • InChI Key: ROXIQNCJQJRGQE-UHFFFAOYSA-N
    • SMILES: COC1C=CC(C2=CSC3N2C(C2C=CC4OCOC=4C=2)=NN=3)=CC=1

Computed Properties

  • Exact Mass: 351.06789
  • Monoisotopic Mass: 351.067762
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.1
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.5
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.746
  • PSA: 57.88

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